Cas no 7499-72-1 (Benzoicacid, 4-nitro-2-(2-thienylcarbonyl)-)

• Product Name: Benzoicacid, 4-nitro-2-(2-thienylcarbonyl)-
• CAS No: 7499-72-1
• MF: C₁₂H₇NO₅S
• MW: 277.252681970596
• CID: 580913
• PubChem ID: 348409
• Update Time: 2025-04-19

Benzoicacid, 4-nitro-2-(2-thienylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-nitro-2-(2-thienylcarbonyl)-
• 4-nitro-2-(thiophene-2-carbonyl)benzoic acid
• NSC-407692
• NSC407692
• 7499-72-1
• DTXSID60324779

• Inchi： 1S/C12H7NO5S/c14-11(10-2-1-5-19-10)9-6-7(13(17)18)3-4-8(9)12(15)16/h1-6H,(H,15,16)
• InChI Key： SHNVXCUVZRYCAM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 277.00451
• Monoisotopic Mass: 277.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.528
• Boiling Point: 539.8°Cat760mmHg
• Flash Point: 280.3°C
• Refractive Index: 1.671
• PSA: 97.51
• LogP: 3.10870